Cas no 251320-80-6 (Benzenamine, 2-bromo-N-(diphenylmethylene)-)

• Product Name: Benzenamine, 2-bromo-N-(diphenylmethylene)-
• CAS No: 251320-80-6
• MF: C₁₉H₁₄BrN
• MW: 336.225163936615
• CID: 2932472
• PubChem ID: 17861074
• Update Time: 2025-06-07

Benzenamine, 2-bromo-N-(diphenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• SCHEMBL2784971
• CMZCISQJGBYLDE-UHFFFAOYSA-N
• E94837
• 2-Bromo-N-(diphenylmethylene)-benZenamine
• n-(diphenylmethylene)-2-bromoaniline
• MFCD31619395
• Benzenamine, 2-bromo-N-(diphenylmethylene)-
• 2-bromo-N-(diphenylmethylene)aniline
• DB-125546
• CS-0193604
• N-(2-bromophenyl)-1,1-diphenylmethanimine
• 251320-80-6
• HS-5221

• Inchi： 1S/C19H14BrN/c20-17-13-7-8-14-18(17)21-19(15-9-3-1-4-10-15)16-11-5-2-6-12-16/h1-14H
• InChI Key： CMZCISQJGBYLDE-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1/N=C(\C1C=CC=CC=1)/C1C=CC=CC=1

Computed Properties

• Exact Mass: 335.03096Da
• Monoisotopic Mass: 335.03096Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 12.4Ų

Additional information on Benzenamine, 2-bromo-N-(diphenylmethylene)-

Benzenamine, 2-bromo-N-(diphenylmethylene)- (CAS No. 251320-80-6): An Overview of Its Synthesis, Properties, and Applications

Benzenamine, 2-bromo-N-(diphenylmethylene)- (CAS No. 251320-80-6) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, also known as 2-Bromo-N-(diphenylmethylene)aniline, is characterized by its unique structural features and chemical properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The molecular formula of Benzenamine, 2-bromo-N-(diphenylmethylene)- is C₁₉H₁₆BrN, with a molecular weight of approximately 334.24 g/mol. The compound consists of a benzene ring substituted with a bromo group at the 2-position and an N-(diphenylmethylene) group. The presence of these functional groups imparts specific reactivity and stability to the molecule, which are crucial for its applications in chemical synthesis.

In terms of physical properties, Benzenamine, 2-bromo-N-(diphenylmethylene)- is typically a solid at room temperature with a melting point ranging from 135 to 137°C. It is insoluble in water but exhibits good solubility in organic solvents such as dichloromethane, ethanol, and acetone. These solubility characteristics make it easy to handle and process in various synthetic reactions.

The synthesis of Benzenamine, 2-bromo-N-(diphenylmethylene)- can be achieved through several methods. One common approach involves the reaction of 2-bromobenzeneamine with diphenylmethanone in the presence of a suitable base such as sodium hydride or potassium tert-butoxide. This reaction proceeds via an imine formation step followed by reduction to yield the desired product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes, such as using microwave-assisted synthesis or catalytic systems that minimize waste generation and energy consumption.

In the realm of medicinal chemistry, Benzenamine, 2-bromo-N-(diphenylmethylene)- has shown promise as an intermediate in the synthesis of bioactive compounds. For instance, it can be used to prepare derivatives that exhibit anti-inflammatory, antiviral, and anticancer activities. A recent study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the development of novel inhibitors targeting specific enzymes involved in cancer progression. The researchers demonstrated that derivatives of Benzenamine, 2-bromo-N-(diphenylmethylene)- exhibited potent inhibitory effects on protein kinases, which are key targets for cancer therapy.

Beyond its applications in drug discovery, Benzenamine, 2-bromo-N-(diphenylmethylene)- is also utilized in the synthesis of advanced materials and functional polymers. Its ability to participate in various chemical reactions makes it a valuable building block for creating materials with tailored properties. For example, it can be incorporated into polymer chains to enhance their thermal stability and mechanical strength.

Safety considerations are essential when handling Benzenamine, 2-bromo-N-(diphenylmethylene)-. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following standard laboratory safety protocols.

In conclusion, Benzenamine, 2-bromo-N-(diphenylmethylene)- (CAS No. 251320-80-6) is a multifaceted compound with a wide range of applications in organic synthesis and medicinal chemistry. Its unique structural features and chemical properties make it an indispensable intermediate for the development of novel pharmaceuticals and advanced materials. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in the scientific community.